Cas no 17615-01-9 (2-Pentanone,1-(triphenylphosphoranylidene)-)

• Product Name: 2-Pentanone,1-(triphenylphosphoranylidene)-
• CAS No: 17615-01-9
• MF: C₂₃H₂₃OP
• MW: 346.401887178421
• MDL: MFCD09031091
• CID: 122446
• PubChem ID: 11067977
• Update Time: 2025-05-22

2-Pentanone,1-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,1-(triphenylphosphoranylidene)-
• 1-(TRIPHENYL-LAMBDA5-PHOSPHANYLIDENE)-PENTAN-2-ONE
• 1-(triphenylphosphoranylidene)pentan-2-one
• XWWBUOZFYYYPJG-UHFFFAOYSA-N
• SCHEMBL4119839
• AKOS015963160
• 2-oxo-1-triphenylphosphoranylidene-pentane
• 17615-01-9
• 1-(Triphenyl-lambda*5*-phosphanylidene)-pentan-2-one
• butyrylmethylenetriphenylphosphorane
• 1-(triphenyl-lambda5-phosphanylidene)pentan-2-one

• MDL： MFCD09031091
• Inchi： 1S/C23H23OP/c1-2-12-20(24)19-25(21-13-6-3-7-14-21,22-15-8-4-9-16-22)23-17-10-5-11-18-23/h3-11,13-19H,2,12H2,1H3
• InChI Key： XWWBUOZFYYYPJG-UHFFFAOYSA-N
• SMILES： P(=CC(CCC)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 346.14879
• Monoisotopic Mass: 346.148652351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.15190

Additional information on 2-Pentanone,1-(triphenylphosphoranylidene)-

Introduction to 2-Pentanone,1-(triphenylphosphoranylidene)- (CAS No. 17615-01-9)

2-Pentanone,1-(triphenylphosphoranylidene)- is a compound with the CAS registry number 17615-01-9. This compound is a derivative of pentanone, where the carbonyl group is replaced by a triphenylphosphoranylidene group. The structure of this compound consists of a pentanone backbone with a triphenylphosphine moiety attached to the carbonyl carbon, forming a stable ylide structure. This unique structure makes it a valuable compound in various chemical and pharmaceutical applications.

The triphenylphosphoranylidene group in this compound plays a crucial role in its reactivity and stability. Triphenylphosphine is a well-known ligand in organometallic chemistry, and its substitution with the pentanone backbone introduces new electronic and steric properties to the molecule. Recent studies have shown that 2-Pentanone,1-(triphenylphosphoranylidene)- exhibits interesting reactivity in organocatalytic reactions, particularly in the synthesis of complex organic molecules.

One of the most notable applications of this compound is in the field of organic synthesis, where it serves as an efficient catalyst for various transformations. For instance, it has been employed in the asymmetric induction of aldol reactions, which are fundamental in the construction of chiral molecules. The ability of 2-Pentanone,1-(triphenylphosphoranylidene)- to stabilize transition states through its phosphorus-based moiety has made it a valuable tool in modern organic chemistry.

In addition to its role as a catalyst, this compound has also been explored for its potential in pharmaceutical research. Its unique electronic properties make it an attractive candidate for drug design and development. Recent studies have highlighted its ability to modulate enzyme activity, suggesting its potential as a lead compound for therapeutic agents.

The synthesis of 2-Pentanone,1-(triphenylphosphoranylidene)- involves a multi-step process that typically starts with the preparation of triphenylphosphine derivatives. The reaction conditions and reagents used in its synthesis are critical to achieving high yields and purity. Researchers have developed several optimized protocols for its preparation, ensuring scalability and reproducibility.

From an environmental standpoint, 2-Pentanone,1-(triphenylphosphoranylidene)- has been studied for its biodegradability and toxicity profiles. These studies are essential for understanding its potential impact on ecosystems and human health when used in industrial or pharmaceutical settings.

In conclusion, 2-Pentanone,1-(triphenylphosphoranylidene)- (CAS No. 17615-01-9) is a versatile compound with significant applications in organic synthesis and pharmaceutical research. Its unique structure and reactivity continue to make it an area of active research interest among chemists and pharmacologists alike.